Cas no 2172094-50-5 (2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid)

2-(4-Hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid is a structurally unique compound featuring a hydroxylated oxepane ring fused with a branched alkyl carboxylic acid moiety. This configuration imparts distinct physicochemical properties, including balanced hydrophilicity and lipophilicity, making it potentially valuable in pharmaceutical and specialty chemical applications. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, enabling use as an intermediate in synthetic chemistry. Its sterically hindered structure may contribute to stability under various conditions. The compound's modular design allows for further derivatization, offering flexibility in drug discovery or material science applications. Careful handling is advised due to the presence of reactive functional groups.
2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid structure
2172094-50-5 structure
Product Name:2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid
CAS No:2172094-50-5
MF:C12H22O4
MW:230.300684452057
CID:6519024
PubChem ID:165833536
Update Time:2025-05-27

2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid
    • EN300-1633673
    • 2172094-50-5
    • Inchi: 1S/C12H22O4/c1-9(2)11(3,10(13)14)12(15)5-4-7-16-8-6-12/h9,15H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: SWPVWABVFPEGSV-UHFFFAOYSA-N
    • SMILES: OC1(CCOCCC1)C(C(=O)O)(C)C(C)C

Computed Properties

  • Exact Mass: 230.15180918g/mol
  • Monoisotopic Mass: 230.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.8Ų

2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid Pricemore >>

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Additional information on 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid

Recent Advances in the Study of 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid (CAS: 2172094-50-5)

The compound 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid (CAS: 2172094-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic pathway that significantly improves yield and purity compared to traditional chemical synthesis methods. This advancement is particularly notable given the compound's complex oxepane ring structure, which has historically posed difficulties in large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid exhibits promising inhibitory effects on several key inflammatory pathways. Research published in Nature Chemical Biology (2024) identified its specific interaction with the NLRP3 inflammasome, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout. The compound's unique structural features appear to contribute to its selective binding properties.

Pharmacokinetic studies of 2172094-50-5 have revealed favorable absorption and distribution characteristics, with particular interest in its ability to cross the blood-brain barrier. This property has sparked investigations into potential neurological applications, including neuroprotective effects observed in animal models of Parkinson's disease. However, researchers caution that these findings require further validation in human clinical trials.

The safety profile of 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoic acid is currently under rigorous evaluation. Recent toxicological assessments indicate a relatively wide therapeutic window, though some dose-dependent hepatotoxicity has been observed at higher concentrations. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's efficacy while minimizing potential adverse effects.

Looking forward, several pharmaceutical companies have included 2172094-50-5 in their development pipelines, with Phase I clinical trials expected to commence in late 2024. The compound represents an exciting example of how innovative chemical scaffolds can lead to novel therapeutic opportunities. Continued research will be crucial to fully understand its mechanism of action and therapeutic potential across various disease indications.

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